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Compound of Interest

Compound Name: 2-(Oxan-2-yl)morpholine

Cat. No.: B15324385 Get Quote

Disclaimer: No direct toxicological data for 2-(Oxan-2-yl)morpholine was found in publicly

available literature. This document provides a preliminary toxicity assessment based on data

available for the parent compound, morpholine, and closely related analogues. The information

herein should be interpreted with caution and serves as a guide for initial risk assessment and

future experimental design. The hazard statements for the related compound, 2-(oxan-4-

yl)morpholine hydrochloride, suggest it may cause skin irritation (H315), serious eye irritation

(H319), and respiratory irritation (H335).

Introduction
2-(Oxan-2-yl)morpholine is a heterocyclic compound incorporating both a morpholine and an

oxane (tetrahydropyran) ring system. As a morpholine derivative, its toxicological profile is of

interest to researchers, scientists, and drug development professionals. This guide summarizes

the available toxicity data for morpholine as a surrogate to infer the potential hazards of 2-
(Oxan-2-yl)morpholine. It provides an overview of acute toxicity, irritation potential, and

genotoxicity, along with detailed experimental protocols for key toxicological assays.

Quantitative Toxicity Data for Morpholine
The following tables summarize the acute toxicity data for morpholine across different species

and routes of exposure.

Table 1: Acute Oral Toxicity of Morpholine
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Species Sex Route LD50 Reference(s)

Rat - Oral 1.05 g/kg bw [1]

Rat - Oral
1.6 g/kg bw (1:4

aqueous dilution)
[1]

Guinea Pig - Oral
0.9 g/kg bw (1:4

aqueous dilution)
[1]

Table 2: Acute Dermal and Inhalation Toxicity of Morpholine

Species Sex Route LD50 / LC50
Exposure
Time

Reference(s
)

Rabbit - Dermal 0.5 ml/kg - [1]

Rat Male Inhalation
2250 ppm

(8010 mg/m³)
- [1]

Rat Female Inhalation
2150 ppm

(7650 mg/m³)
- [1]

Mouse Male Inhalation
1450 ppm

(5160 mg/m³)
- [1]

Mouse Female Inhalation
1900 ppm

(6760 mg/m³)
- [1]

Irritation and Sensitization
Morpholine is a known irritant to the skin, eyes, and respiratory tract.

Skin Irritation: It is a strong skin irritant in rabbits and guinea pigs, causing necrosis after

dermal application.[1]

Eye Irritation: Morpholine is a strong eye irritant in rabbits.[1] Human exposure to high levels

has been associated with corneal oedema, hazy vision, and halo phenomena.[1]
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Respiratory Irritation: Inhalation can cause lachrymation, rhinitis, and irritation of the lower

airways in humans.[1]

Genotoxicity and Carcinogenicity
Genotoxicity: Morpholine did not induce mutations in bacteria or chromosomal aberrations in

Chinese hamster lung fibroblasts.[2] However, it can react with nitrites to form N-

nitrosomorpholine (NMOR), a known mutagen and carcinogen.[3]

Carcinogenicity: Morpholine itself was not found to be carcinogenic in oral and inhalation

studies in rats. However, the potential for in vivo formation of the carcinogenic N-

nitrosomorpholine is a significant concern.[3]

Experimental Protocols
In Vitro Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method to assess cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan

crystals. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Expose the cells to various concentrations of the test compound for a

specified duration (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow formazan

formation.

Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan

crystals.
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Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to an untreated control.

MTT Assay Workflow

Seed cells in 96-well plate Treat with 2-(Oxan-2-yl)morpholine
24h incubation

Add MTT reagent
Defined exposure time

Incubate (2-4h) Add solubilization solution Measure absorbance (570nm) Calculate cell viability

OECD 423 Acute Oral Toxicity Workflow

Start with 3 animals at a defined dose

Administer single oral dose

Observe for 14 days

Mortality?

Stop test and classify

Yes

Dose next set of animals

No

Higher or lower dose
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PI3K/Akt/mTOR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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